Cas no 2171266-09-2 ((1R)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1R)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171266-09-2
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 5844878
• PubChem ID: 165603133
• Update Time: 2025-06-18

(1R)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine
• 2171266-09-2
• EN300-1618428
• (1R)-1-[3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-yl]ethan-1-amine

• Inchi： 1S/C13H23N3/c1-9(14)12-7-11(10-5-6-10)15-16(12)8-13(2,3)4/h7,9-10H,5-6,8,14H2,1-4H3/t9-/m1/s1
• InChI Key： YZANOQOPCLIPLN-SECBINFHSA-N
• SMILES： N1(C([C@@H](C)N)=CC(C2CC2)=N1)CC(C)(C)C

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on (1R)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine

Comprehensive Overview of (1R)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171266-09-2)

(1R)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171266-09-2) is a specialized chiral amine compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl group and a 2,2-dimethylpropyl side chain, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties and potential applications in drug discovery.

The compound's pyrazole core is a key structural motif found in many FDA-approved drugs, highlighting its relevance in modern medicinal chemistry. With the growing demand for chiral building blocks in asymmetric synthesis, (1R)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine has gained attention as a potential candidate for developing novel therapeutic agents. Recent studies have explored its use in creating selective enzyme inhibitors, particularly in neurological and metabolic disorder treatments.

From a synthetic chemistry perspective, the cyclopropylamine moiety in this compound offers interesting reactivity patterns. The strain in the three-membered ring system can lead to unique reaction pathways, making it valuable for constructing complex molecular architectures. Pharmaceutical companies are investigating its potential as a precursor for next-generation small molecule drugs, especially in areas like precision medicine and targeted therapies.

The compound's stability and solubility profile make it particularly interesting for formulation scientists. With the pharmaceutical industry's increasing focus on improved drug bioavailability, researchers are examining how the structural features of (1R)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine might influence absorption and distribution characteristics in potential drug candidates.

In the agrochemical sector, similar pyrazolylamine structures have shown promise as plant growth regulators and pest control agents. While specific applications for this compound are still under investigation, its structural similarity to known bioactive molecules suggests potential utility in developing sustainable crop protection solutions. This aligns with current agricultural trends toward environmentally friendly and selective agrochemicals.

The synthesis of (1R)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine typically involves multi-step organic transformations, with emphasis on maintaining the chiral integrity of the molecule. Recent advances in asymmetric synthesis techniques have improved the efficiency of producing such enantiomerically pure compounds, making them more accessible for research and development purposes.

Analytical characterization of this compound presents interesting challenges and opportunities. The presence of both the cyclopropyl and tert-butyl-like groups in the same molecule creates distinctive spectroscopic signatures. Modern analytical techniques like chiral HPLC and advanced NMR methods are essential for quality control and structural verification of this compound.

From a regulatory standpoint, (1R)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine is currently classified as a research chemical. As with many specialized intermediates, proper handling procedures should be followed, though it doesn't fall under restricted substance categories. Researchers should consult current safety data sheets for specific handling guidelines.

The commercial availability of this compound has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer (1R)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing trends indicate steady demand in the pharmaceutical research sector.

Future research directions for this compound may include exploration of its biological activity profiles and potential as a scaffold for combinatorial chemistry. The combination of rigidity from the cyclopropyl group and bulk from the neopentyl-like substituent creates interesting possibilities for molecular design in drug discovery programs.

In conclusion, (1R)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine represents an intriguing case study in modern medicinal chemistry. Its unique structural features and potential applications in drug discovery and agrochemical development make it a compound worth watching in coming years. As research continues, we may see this molecule play a role in addressing current challenges in healthcare and sustainable agriculture.